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Compound of Interest

Compound Name: 5-Amino-3-chloropicolinonitrile

Cat. No.: B1291315

Essential Safety and Handling Guide for 5-Amino-3-
chloropicolinonitrile

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of 5-
Amino-3-chloropicolinonitrile, a chemical compound requiring careful management in a
laboratory setting. The following procedures are designed to ensure the safety of all personnel
and to maintain a secure research environment.

Hazard Summary

While a specific Safety Data Sheet (SDS) for 5-Amino-3-chloropicolinonitrile is not readily
available, data from structurally similar compounds such as 3-aminopyridine, 5-Amino-3-
chloropyrazine-2-carbonitrile, and 2-Chloronicotinonitrile indicate significant potential hazards.
Users should assume this compound is toxic if swallowed, in contact with skin, or inhaled.[1][2]
[3] It is also expected to cause skin and serious eye irritation, and may cause respiratory
irritation.[1][3][4]

Quantitative Data from Related Compounds

The following table summarizes key quantitative data from safety data sheets of analogous
compounds. This information should be used as a precautionary guideline in the absence of
specific data for 5-Amino-3-chloropicolinonitrile.
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Property 3-aminopyridine 2-Chloronicotinonitrile

107 - 109 °C (224.6 - 228.2 °F)

Melting Point 60 - 63 °C (140 - 145 °F)[1] 3]

Boiling Point 248 °C (478 °F)[1] No information available[3]
LD50 Oral 100 mg/kg[1] No data available

LC50 Inhalation 0.51 mg/l (4 h, dust/mist)[1] No data available

LD50 Dermal 300 mg/kg[1] No data available

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following experimental protocol is mandatory for all personnel handling 5-

Amino-3-chloropicolinonitrile.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All work with 5-Amino-3-chloropicolinonitrile must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[1] The work area should be well-
ventilated.[4][5]

Eye and Face Protection: Chemical safety goggles that meet ANSI Z.87.1 standards are
required.[6] In addition, a face shield must be worn over the safety goggles whenever there
is a risk of splashing or aerosol generation.[6][7]

Skin and Body Protection:
o A flame-retardant lab coat must be worn and fully buttoned.[1]
o Wear appropriate protective clothing to prevent skin exposure.[8]

o Closed-toe and closed-heel shoes are mandatory.[6]
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e Hand Protection:
o Nitrile gloves are recommended for protection against a broad range of chemicals.[5][6][7]
o Gloves should be inspected for any signs of degradation or puncture before use.

o Contaminated gloves must be changed immediately, and hands should be washed
thoroughly after removal.

o Respiratory Protection: If engineering controls are not sufficient to maintain exposure below
permissible limits, or if there is a risk of inhaling dust or aerosols, a NIOSH-approved
respirator is required.[6] All respirator use must comply with a formal respiratory protection
program, including fit testing and training.[6]

Chemical Handling Protocol

e Preparation:
o Ensure the chemical fume hood is functioning correctly.
o Assemble all necessary equipment and reagents before handling the compound.
o Clearly label all containers.

e Weighing and Transfer:

o Handle 5-Amino-3-chloropicolinonitrile as a solid in a manner that avoids dust
generation.

o Use a spatula for transfers.
o If creating a solution, add the solid to the solvent slowly to avoid splashing.
e During the Experiment:

o Keep all containers with 5-Amino-3-chloropicolinonitrile tightly closed when not in use.

[1]

o Avoid contact with skin, eyes, and clothing.[8]
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o Do not eat, drink, or smoke in the laboratory.[1]

o Post-Experiment:
o Decontaminate all surfaces and equipment after use.

o Wash hands and any exposed skin thoroughly with soap and water after handling.[4]

Emergency Procedures

 In case of Inhalation: Move the affected person to fresh air. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.[1][3]

« In case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected
skin area with copious amounts of water for at least 15 minutes. Seek immediate medical
attention.[1]

 In case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical attention from an ophthalmologist.[1][3]

 In case of Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth
with water and provide them with two glasses of water to drink. Seek immediate medical
attention.[1]

Disposal Plan

Proper disposal of 5-Amino-3-chloropicolinonitrile and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation

e As 5-Amino-3-chloropicolinonitrile is a halogenated organic compound, all waste
containing this chemical must be segregated as halogenated organic waste.[9][10]

» Do not mix halogenated waste with non-halogenated organic waste.[10] Mixing these waste
streams increases disposal costs and complexity.[11]
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e Aqueous waste containing this compound should also be collected separately.

Waste Collection and Labeling

e Containers:

o Use designated, leak-proof, and chemically compatible containers for halogenated organic
waste. These containers should be clearly marked.

o Keep waste containers tightly closed except when adding waste.[12]
e Labeling:

o All waste containers must be labeled with "Hazardous Waste," the full chemical name ("5-
Amino-3-chloropicolinonitrile"), and the approximate concentration and quantity.

o Maintain a log of the contents of each waste container.

Disposal Procedure

» Store waste containers in a designated, well-ventilated, and secondary containment area.

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office.

» Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
[11]

» Empty containers that held 5-Amino-3-chloropicolinonitrile should be triple-rinsed with a
suitable solvent. The rinsate must be collected as halogenated organic waste. The rinsed
containers can then be disposed of according to institutional guidelines.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 5-Amino-3-
chloropicolinonitrile, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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